Piperacilloic Acid
Piperacilloic Acid
Brand Name:
Vulcanchem
CAS No.:
64817-22-7
VCID:
VC0121615
InChI:
InChI=1S/C23H29N5O8S/c1-4-27-10-11-28(19(31)18(27)30)22(36)25-13(12-8-6-5-7-9-12)16(29)24-14(20(32)33)17-26-15(21(34)35)23(2,3)37-17/h5-9,13-15,17,26H,4,10-11H2,1-3H3,(H,24,29)(H,25,36)(H,32,33)(H,34,35)/t13-,14+,15+,17-/m1/s1
SMILES:
CCN1CCN(C(=O)C1=O)C(=O)NC(C2=CC=CC=C2)C(=O)NC(C3NC(C(S3)(C)C)C(=O)O)C(=O)O
Molecular Formula:
C23H29N5O8S
Molecular Weight:
535.572
Piperacilloic Acid
CAS No.: 64817-22-7
Reference Standards
VCID: VC0121615
Molecular Formula: C23H29N5O8S
Molecular Weight: 535.572
CAS No. | 64817-22-7 |
---|---|
Product Name | Piperacilloic Acid |
Molecular Formula | C23H29N5O8S |
Molecular Weight | 535.572 |
IUPAC Name | (2R,4S)-2-[(R)-carboxy-[[(2R)-2-[(4-ethyl-2,3-dioxopiperazine-1-carbonyl)amino]-2-phenylacetyl]amino]methyl]-5,5-dimethyl-1,3-thiazolidine-4-carboxylic acid |
Standard InChI | InChI=1S/C23H29N5O8S/c1-4-27-10-11-28(19(31)18(27)30)22(36)25-13(12-8-6-5-7-9-12)16(29)24-14(20(32)33)17-26-15(21(34)35)23(2,3)37-17/h5-9,13-15,17,26H,4,10-11H2,1-3H3,(H,24,29)(H,25,36)(H,32,33)(H,34,35)/t13-,14+,15+,17-/m1/s1 |
Standard InChIKey | OKSUEATVFIVTFV-WBTNSWJXSA-N |
SMILES | CCN1CCN(C(=O)C1=O)C(=O)NC(C2=CC=CC=C2)C(=O)NC(C3NC(C(S3)(C)C)C(=O)O)C(=O)O |
Synonyms | [2R-[2α[R*(R*)],4β]]-4-Carboxy-α-[[[[(4-ethyl-2,3-dioxo-1-piperazinyl)_x000B_carbonyl]amino]phenylacetyl]amino]-5,5-dimethyl-2-thiazolidineacetic Acid; α-(4-Ethyl-2,3-dioxo-1-piperazinecarboxamido)benzylpenicilloic Acid (T 1220 B); Piperacillin EP Impurity |
PubChem Compound | 54669584 |
Last Modified | Nov 11 2021 |
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